2-{[7-(4-bromobenzylidene)-3-(4-bromophenyl)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]carbonyl}benzoic acid

• Molecular Formula: C28H22Br2N2O3
• Molecular Weight: 594.3 g/mol
• IUPAC Name: 2-[(7E)-3-(4-bromophenyl)-7-[(4-bromophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazole-2-carbonyl]benzoic acid
• InChI: InChI=1S/C28H22Br2N2O3/c29-20-12-8-17(9-13-20)16-19-4-3-7-24-25(19)31-32(26(24)18-10-14-21(30)15-11-18)27(33)22-5-1-2-6-23(22)28(34)35/h1-2,5-6,8-16,24,26H,3-4,7H2,(H,34,35)/b19-16+
• InChI Key: NQNUAYFGFCENDX-KNTRCKAVSA-N
• SMILES: C1CC2C(N(N=C2C(=CC3=CC=C(C=C3)Br)C1)C(=O)C4=CC=CC=C4C(=O)O)C5=CC=C(C=C5)Br
• Isomeric SMILES: C1CC2C(N(N=C2/C(=C/C3=CC=C(C=C3)Br)/C1)C(=O)C4=CC=CC=C4C(=O)O)C5=CC=C(C=C5)Br

Description

2-{[7-(4-bromobenzylidene)-3-(4-bromophenyl)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]carbonyl}benzoic acid is a useful research compound. Its molecular formula is C28H22Br2N2O3 and its molecular weight is 594.3 g/mol. The purity is usually 95%.
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